Cas no 1209594-45-5 (5-(phenylsulfanyl)-1-(pyrrolidin-2-ylmethyl)-1H-1,2,3,4-tetrazole)

• Product Name: 5-(phenylsulfanyl)-1-(pyrrolidin-2-ylmethyl)-1H-1,2,3,4-tetrazole
• CAS No: 1209594-45-5
• MF: C₁₂H₁₅N₅S
• MW: 261.345999956131
• CID: 5186939
• Update Time: 2025-08-04

5-(phenylsulfanyl)-1-(pyrrolidin-2-ylmethyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(phenylsulfanyl)-1-(pyrrolidin-2-ylmethyl)-1H-1,2,3,4-tetrazole
• 5-phenylsulfanyl-1-(pyrrolidin-2-ylmethyl)tetrazole
• Z801670826
• 5-(phenylsulfanyl)-1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3,4-tetrazole
• 1H-Tetrazole, 5-(phenylthio)-1-(2-pyrrolidinylmethyl)-

• Inchi： 1S/C12H15N5S/c1-2-6-11(7-3-1)18-12-14-15-16-17(12)9-10-5-4-8-13-10/h1-3,6-7,10,13H,4-5,8-9H2
• InChI Key： MUNZSTUDQBVLKM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=NN=NN1CC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• XLogP3: 2
• Topological Polar Surface Area: 80.9

Additional information on 5-(phenylsulfanyl)-1-(pyrrolidin-2-ylmethyl)-1H-1,2,3,4-tetrazole

5-(Phenylsulfanyl)-1-(pyrrolidin-2-ylmethyl)-1H-1,2,3,4-tetrazole: A Comprehensive Overview

The compound 5-(phenylsulfanyl)-1-(pyrrolidin-2-ylmethyl)-1H-1,2,3,4-tetrazole, identified by the CAS number 1209594-45-5, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This tetrazole derivative has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and mechanisms of action.

The molecular structure of 5-(phenylsulfanyl)-1-(pyrrolidin-2-ylmethyl)-1H-1,2,3,4-tetrazole is characterized by a tetrazole ring system, which is a five-membered heterocycle containing four nitrogen atoms. The presence of a phenylsulfanyl group at the 5-position introduces aromaticity and potential electronic effects that can influence the compound's reactivity. Additionally, the pyrrolidin-2-ylmethyl substituent at position 1 imparts steric bulk and introduces a secondary amine functionality, which can participate in hydrogen bonding or other non-covalent interactions.

Recent studies have highlighted the importance of tetrazole derivatives in medicinal chemistry. For instance, researchers have explored the role of tetrazoles as bioisosteres or scaffolds for designing novel kinase inhibitors. The sulfanyl group in 5-(phenylsulfanyl)-... has been shown to enhance the compound's stability and bioavailability. Furthermore, the pyrrolidine ring can act as a versatile linker or functional group modifier, enabling the molecule to interact with various biological targets.

In terms of synthesis, the preparation of 5-(phenylsulfanyl)-... involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic processes and green chemistry have provided more sustainable pathways for synthesizing such compounds. For example, microwave-assisted synthesis has been employed to accelerate reaction rates while minimizing energy consumption.

The pharmacological properties of this compound are currently under investigation. Early studies suggest that it may exhibit anti-inflammatory or antioxidant activities due to its ability to scavenge free radicals or modulate enzyme activity. Moreover, its tetrazole core could serve as a platform for developing agents targeting specific receptors or signaling pathways.

From a materials science perspective, the unique electronic properties of tetrazoles make them attractive for applications in organic electronics. The phenylsulfanyl group could enhance conjugation within the molecule, potentially improving its conductivity or optical properties. Researchers are actively exploring these aspects to design novel materials for use in sensors or optoelectronic devices.

In conclusion, 5-(phenylsulfanyl)-..., with its distinctive structure and functional groups, represents a promising candidate for further exploration across multiple disciplines. As research progresses, it is anticipated that this compound will contribute significantly to both academic advancements and industrial applications.